Cas no 1779898-96-2 (Methyl 2-amino-4-chloro-6-methoxybenzoate)

• Product Name: Methyl 2-amino-4-chloro-6-methoxybenzoate
• CAS No: 1779898-96-2
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5655662
• PubChem ID: 84784290
• Update Time: 2025-10-31

Methyl 2-amino-4-chloro-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1779898-96-2
• methyl 2-amino-4-chloro-6-methoxybenzoate
• EN300-27732687
• Benzoic acid, 2-amino-4-chloro-6-methoxy-, methyl ester
• Methyl 2-amino-4-chloro-6-methoxybenzoate

• Inchi： 1S/C9H10ClNO3/c1-13-7-4-5(10)3-6(11)8(7)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key： NQWZHIXOUMUAIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OC)=C(C=1)OC)N

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 336.7±37.0 °C(Predicted)
• pka: 0.91±0.10(Predicted)

Additional information on Methyl 2-amino-4-chloro-6-methoxybenzoate

Methyl 2-amino-4-chloro-6-methoxybenzoate (CAS No. 1779898-96-2): An Overview

Methyl 2-amino-4-chloro-6-methoxybenzoate (CAS No. 1779898-96-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 2-amino-4-chloro-6-methoxybenzoate consists of a benzene ring substituted with an amino group at the 2-position, a chlorine atom at the 4-position, and a methoxy group at the 6-position. The methyl ester functionality at the carboxyl group adds to its chemical diversity and reactivity. These functional groups contribute to the compound's ability to participate in a wide range of chemical reactions, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of Methyl 2-amino-4-chloro-6-methoxybenzoate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has explored its use as a lead compound for developing new antitumor agents. The presence of the amino and methoxy groups has been shown to enhance the compound's binding affinity to specific protein targets, which is crucial for its biological activity.

In addition to its potential as an antitumor agent, Methyl 2-amino-4-chloro-6-methoxybenzoate has also been investigated for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects against several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The chlorine substitution at the 4-position is believed to play a key role in enhancing its antimicrobial activity.

The synthesis of Methyl 2-amino-4-chloro-6-methoxybenzoate can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 2-amino-4-chloro-6-methoxybenzoic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is straightforward and can be performed under mild conditions, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of Methyl 2-amino-4-chloro-6-methoxybenzoate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is moderately soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, while Methyl 2-amino-4-chloro-6-methoxybenzoate is not classified as a hazardous material, standard laboratory precautions should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for Methyl 2-amino-4-chloro-6-methoxybenzoate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance our understanding of this compound and unlock its full potential in drug discovery and development.

In conclusion, Methyl 2-amino-4-chloro-6-methoxybenzoate (CAS No. 1779898-96-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutic agents and as an intermediate in synthetic pathways. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and improve our ability to address various medical challenges.